Cas no 1154758-74-3 (O-tert-Butyldimethylsilyl 2’,3-(Boc-amino) 3’’-(Boc-methylamino) N-Boc Plazomicin)

• Product Name: O-tert-Butyldimethylsilyl 2’,3-(Boc-amino) 3’’-(Boc-methylamino) N-Boc Plazomicin
• CAS No: 1154758-74-3
• MF: C₅₁H₉₄N₆O₁₈Si
• MW: 1107.40697717667
• CID: 2876210
• PubChem ID: 169435269
• Update Time: 2025-10-31

O-tert-Butyldimethylsilyl 2’,3-(Boc-amino) 3’’-(Boc-methylamino) N-Boc Plazomicin Chemical and Physical Properties

Names and Identifiers

• 6'-(2-tert-butyldimethylsililoxy-ethyl)-2',3,3''-triBoc-1-(N-Boc-4-amino-2(S)-hydroxy-butyryl)-sisomicin
• 6'-(2-tert-butyldimethylsililoxy-ethyl)-2',3,3''-triboc-1-(N-boc-4-amino-2(S)-hydroxy-butyryl)-sisomicin;.6'-(2-tert-butyldimethylsililoxy-ethyl)-2',3,3"-triboc-1-(N-boc-4-amino-2(S)-hydroxy-butyryl)-sisomicin;
• 1154758-74-3
• O-tert-Butyldimethylsilyl 2',3-(Boc-amino) 3''-(Boc-methylamino) N-Boc Plazomicin
• O-tert-Butyldimethylsilyl 2’,3-(Boc-amino) 3’’-(Boc-methylamino) N-Boc Plazomicin

• Inchi： 1S/C51H94N6O18Si/c1-46(2,3)72-42(62)53-23-22-33(58)39(61)54-31-26-32(56-44(64)74-48(7,8)9)37(34(59)36(31)71-41-35(60)38(51(16,66)28-67-41)57(17)45(65)75-49(10,11)12)70-40-30(55-43(63)73-47(4,5)6)21-20-29(69-40)27-52-24-25-68-76(18,19)50(13,14)15/h20,30-38,40-41,52,58-60,66H,21-28H2,1-19H3,(H,53,62)(H,54,61)(H,55,63)(H,56,64)/t30-,31+,32+,33+,34+,35?,36+,37+,38?,40-,41-,51+/m1/s1
• InChI Key： HUTNMJKSJLMIRH-ZMGFWXFASA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCCNCC1=CC[C@H]([C@H](O1)O[C@H]1[C@H](C[C@@H]([C@@H]([C@@H]1O)O[C@@H]1C(C([C@](C)(CO1)O)N(C(=O)OC(C)(C)C)C)O)NC([C@H](CCNC(=O)OC(C)(C)C)O)=O)NC(=O)OC(C)(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 1106.64000
• Monoisotopic Mass: 1106.63938671Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 76
• Rotatable Bond Count: 27
• Complexity: 1980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 313Ų

Experimental Properties

• PSA: 312.73000
• LogP: 5.96840

Additional information on O-tert-Butyldimethylsilyl 2’,3-(Boc-amino) 3’’-(Boc-methylamino) N-Boc Plazomicin

O-Tert-Butyldimethylsilyl 2',3-(Boc-Amino) 3''-(Boc-Methylamino) N-Boc Plazomicin: A Comprehensive Overview

The compound with CAS No. 1154758-74-3, known as O-tert-butyl dimethyl silyl (TBS) protected Boc-amino and Boc-methylamino derivatives of plazomicin, represents a significant advancement in the field of antibiotic development. This compound is a highly modified version of plazomicin, a semisynthetic aminoglycoside antibiotic derived from streptothricin. The introduction of protective groups such as TBS and Boc (tert-butoxycarbonyl) has enabled precise control over the chemical structure, facilitating further modifications and optimizations for enhanced therapeutic efficacy.

Plazomicin, originally developed to combat multidrug-resistant Gram-negative bacteria, has garnered attention due to its unique mechanism of action and reduced resistance profiles compared to traditional aminoglycosides. The addition of the TBS group at the O-position and Boc protection on amino groups at positions 2',3 and 3'' introduces steric hindrance and improves the compound's stability during synthesis. These modifications are critical for maintaining the integrity of the molecule during complex multi-step syntheses, ensuring high yields and purity.

Recent studies have highlighted the importance of stereochemistry in aminoglycosides, with plazomicin's structure being particularly amenable to site-specific modifications. The use of Boc protection on both amino groups allows for selective deprotection strategies, enabling the synthesis of enantiomerically pure compounds. This level of control is essential for studying the stereochemical influence on pharmacokinetics, bioavailability, and antibacterial activity.

The integration of TBS and Boc protective groups into plazomicin's structure also facilitates modular synthesis approaches. By employing orthogonal protection strategies, chemists can sequentially introduce functional groups without interfering with existing ones. This approach has been instrumental in developing plazomicin derivatives with enhanced potency against emerging superbugs, such as carbapenem-resistant Enterobacteriaceae (CRE) and Pseudomonas aeruginosa.

Moreover, advancements in computational chemistry have provided deeper insights into the molecular interactions of plazomicin derivatives. Quantum mechanical calculations have revealed that the TBS group enhances the molecule's hydrophobicity, potentially improving its ability to penetrate bacterial membranes. Simultaneously, Boc protection minimizes unwanted side reactions during synthesis, ensuring that the final product retains its desired pharmacophoric features.

In terms of therapeutic applications, this compound represents a promising candidate for overcoming antibiotic resistance. Preclinical studies have demonstrated that plazomicin derivatives exhibit potent activity against a wide range of pathogens while maintaining a favorable safety profile. The strategic placement of protective groups has also enabled the exploration of prodrug strategies, where controlled release mechanisms could further enhance therapeutic outcomes.

The synthesis of this compound involves a series of highly controlled reactions, including silylation, Boc protection, and selective deprotection steps. These processes require expertise in stereochemistry and reaction optimization to ensure that the final product meets rigorous quality standards. Innovations in catalytic asymmetric synthesis have further streamlined these processes, reducing production costs and improving scalability.

In conclusion, CAS No. 1154758-74-3 represents a cutting-edge advancement in antibiotic development. By leveraging advanced protective group strategies and modern synthetic techniques, researchers have created a versatile platform for exploring novel therapeutics against drug-resistant infections. As research continues to uncover new applications and optimizations for this compound, it stands as a testament to the power of chemical innovation in addressing global health challenges.